2-oxo-2-phenylethyl 3-(1H-indol-3-yl)propanoate

• IUPAC Name: phenacyl 3-(1H-indol-3-yl)propanoate
• InChI: InChI=1S/C19H17NO3/c21-18(14-6-2-1-3-7-14)13-23-19(22)11-10-15-12-20-17-9-5-4-8-16(15)17/h1-9,12,20H,10-11,13H2
• InChI Key: ICOQCZFKYSCGLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)COC(=O)CCC2=CNC3=CC=CC=C32
• Molecular Formula: C19H17NO3
• Molecular Weight: 307.3 g/mol

Description

“2-oxo-2-phenylethyl 3-(1H-indol-3-yl)propanoate” is a compound with the molecular formula C19H17NO3. It is related to the class of compounds known as indoles, which are aromatic heterocyclic compounds. Indole derivatives have been found in many important synthetic drug molecules and have shown a wide range of biological activities.

Scientific Research Applications

Inhibitor Design

A significant application of 2-oxo-2-phenylethyl 3-(1H-indol-3-yl)propanoate derivatives is in the design and synthesis of inhibitors. One study demonstrates the use of related compounds in the design of cytosolic phospholipase A2α (cPLA2α) inhibitors. These inhibitors are valuable for their potential in treating inflammatory conditions (Tomoo et al., 2014).

Antimicrobial Activity

Another key area of research is exploring the antimicrobial properties of compounds containing the this compound structure. Studies have synthesized various Schiff bases and tested them for antimicrobial activity, finding them to be effective against a range of bacterial and fungal pathogens (Radhakrishnan, Balakrishnan, & Selvaraj, 2020).

Synthesis of Novel Compounds

Research into this compound derivatives often focuses on synthesizing new compounds with potential biological activities. For example, studies have synthesized novel compounds for testing their biological activities, including antibacterial and antifungal properties (Mathada & Mathada, 2009).

Characterization and Spectroscopy

Characterizing and understanding the molecular structure of these compounds is another important research application. Techniques such as X-ray crystallography and spectroscopy are used for detailed analysis of these compounds. One study used spectroscopic and diffractometric techniques to characterize polymorphic forms of related compounds (Vogt et al., 2013).

Pharmaceutical Applications

Finally, these compounds are researched for potential pharmaceutical applications. Their structural complexity and biological activity make them candidates for drug development, with studies exploring their use as antibacterial, antifungal, and anti-inflammatory agents (Gopi, Sastry, & Dhanaraju, 2016).

Future Directions

Indole derivatives, such as “2-oxo-2-phenylethyl 3-(1H-indol-3-yl)propanoate”, have a wide range of biological activities and have significant potential for further exploration in the development of new therapeutic agents. Future research could focus on synthesizing a variety of indole derivatives and investigating their biological activities.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets in a way that modulates the target’s function, leading to the observed biological activities .

Biochemical Pathways

It is known that indole derivatives can affect a wide range of biochemical pathways due to their ability to interact with multiple targets . The downstream effects of these interactions can lead to various biological activities, as mentioned above.

Result of Action

Given the wide range of biological activities associated with indole derivatives, it can be inferred that the compound may have diverse effects at the molecular and cellular levels .